Cas no 89637-71-8 (4-Hexenal, 6-(benzoyloxy)-4-methyl-, (E)-)

• Product Name: 4-Hexenal, 6-(benzoyloxy)-4-methyl-, (E)-
• CAS No: 89637-71-8
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 593811
• PubChem ID: 71325360
• Update Time: 2025-04-19

4-Hexenal, 6-(benzoyloxy)-4-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexenal, 6-(benzoyloxy)-4-methyl-, (E)-
• (3-methyl-6-oxohex-2-enyl) benzoate
• 3-Methyl-6-oxohex-2-en-1-yl benzoate
• 89637-71-8
• DTXSID80754711

• Inchi： 1S/C14H16O3/c1-12(6-5-10-15)9-11-17-14(16)13-7-3-2-4-8-13/h2-4,7-10H,5-6,11H2,1H3
• InChI Key： XQVXCSNCTKNRTD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC=C(C)CCC=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų